Cas no 1366740-86-4 (4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one)

• Product Name: 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one
• CAS No: 1366740-86-4
• MF: C₁₁H₉ClF₃NO₂
• MW: 279.642872571945
• CID: 6055289
• PubChem ID: 165663315
• Update Time: 2025-06-08

4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one
• 4-[3-chloro-4-(trifluoromethoxy)phenyl]pyrrolidin-2-one
• 1366740-86-4
• EN300-1928781

• Inchi： 1S/C11H9ClF3NO2/c12-8-3-6(7-4-10(17)16-5-7)1-2-9(8)18-11(13,14)15/h1-3,7H,4-5H2,(H,16,17)
• InChI Key： OFCDIRYTTJBOAD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC(NC1)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 279.0273907g/mol
• Monoisotopic Mass: 279.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one

Introduction to 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one (CAS No. 1366740-86-4)

4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1366740-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidinone class, characterized by a six-membered lactam ring fused with a pyrrolidine moiety. The presence of both chloro and trifluoromethoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one contribute to its potential biological activity. The chloro group at the 3-position of the phenyl ring enhances electrophilicity, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry. Concurrently, the trifluoromethoxy group at the 4-position introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. These dual substituents create a balance between lipophilicity and polarizability, optimizing its solubility and membrane permeability—key factors for drug bioavailability.

In recent years, there has been growing interest in exploring novel scaffolds that incorporate heterocyclic structures for therapeutic applications. Pyrrolidinones, in particular, have been extensively studied due to their versatility in mimicking biological targets such as enzymes and receptors. The compound 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one represents an advanced derivative that combines elements known to enhance pharmacological activity. Its design aligns with current trends in medicinal chemistry, where structurally diverse molecules are synthesized to overcome resistance mechanisms and improve therapeutic outcomes.

One of the most compelling aspects of 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one is its potential role in addressing unmet medical needs. The pyrrolidinone core is found in several bioactive molecules, including those under investigation for oncology, neurology, and anti-inflammatory indications. The specific substitution pattern of this compound suggests that it may interact with biological targets in unique ways, offering a scaffold for designing next-generation therapeutics. Preliminary computational studies have indicated that this molecule could exhibit inhibitory activity against certain enzymes implicated in disease pathways.

The synthesis of 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include functional group interconversions, such as nucleophilic aromatic substitution (SNAr) reactions to introduce the chloro and trifluoromethoxy groups, followed by cyclization to form the pyrrolidinone ring. Advanced techniques like palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications on the aromatic ring. These synthetic strategies underscore the compound’s accessibility while maintaining high purity standards essential for pharmaceutical applications.

Evaluation of 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one in vitro has revealed promising preliminary data regarding its biological profile. Studies have demonstrated its ability to modulate key signaling pathways relevant to various diseases. For instance, its interaction with protein targets has been explored through molecular docking simulations, which predict favorable binding affinities for certain therapeutic areas. Additionally, cell-based assays have shown potential effects on metabolic pathways, suggesting utility in conditions where enzyme inhibition is desired.

The pharmacokinetic properties of 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one are also of considerable interest. Its molecular structure suggests moderate lipophilicity, which is advantageous for crossing biological membranes while avoiding excessive systemic absorption. Preliminary pharmacokinetic studies indicate reasonable bioavailability and metabolic stability, though further investigation is warranted to fully characterize its disposition in vivo. These attributes make it an attractive candidate for further development into a lead compound or building block for more complex derivatives.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) approaches to identify novel bioactive molecules like 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one. By leveraging computational chemistry tools alongside experimental validation, researchers can accelerate the optimization process. This compound’s unique structural features make it a valuable addition to libraries used in HTS campaigns targeting diverse therapeutic areas. Its potential as an scaffold or intermediate underscores its importance in ongoing research efforts.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous evaluation before clinical translation can occur. However, preliminary data on 4-3-chloro-4-(trifluoromethoxy)phenylpyrrolidin-2-one suggests that it may meet key criteria for further development under current guidelines provided by regulatory agencies worldwide. Its well-defined chemical structure combined with promising preclinical activity positions it as a candidate worthy of additional study under Good Manufacturing Practices (GMP) conditions.

In conclusion, 4 - 3 - chloro - 4 - (trifluoromethoxy) phenylpyrrolidin - 2 - one (CAS No . 1366740 - 86 - 4 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it a compelling subject for further exploration . As methodologies for drug discovery continue to evolve , compounds like this one will play an increasingly important role in developing innovative therapeutics tailored to address complex diseases . Continued investigation into its properties , synthesis , and applications will undoubtedly yield valuable insights into future treatment strategies .